Cas no 1261779-89-8 (4'-Chloromethyl-2,3,3'-trifluorobiphenyl)

• Product Name: 4'-Chloromethyl-2,3,3'-trifluorobiphenyl
• CAS No: 1261779-89-8
• MF: C₁₃H₈ClF₃
• MW: 256.650833129883
• CID: 4996642
• Update Time: 2025-06-08

4'-Chloromethyl-2,3,3'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloromethyl-2,3,3'-trifluorobiphenyl

• Inchi： 1S/C13H8ClF3/c14-7-9-5-4-8(6-12(9)16)10-2-1-3-11(15)13(10)17/h1-6H,7H2
• InChI Key： WEJGPRDJJJYGDW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1F)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 4'-Chloromethyl-2,3,3'-trifluorobiphenyl

Recent Advances in the Application of 4'-Chloromethyl-2,3,3'-trifluorobiphenyl (CAS: 1261779-89-8) in Chemical Biology and Pharmaceutical Research

The compound 4'-Chloromethyl-2,3,3'-trifluorobiphenyl (CAS: 1261779-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4'-Chloromethyl-2,3,3'-trifluorobiphenyl as a versatile intermediate in the synthesis of complex bioactive molecules. Its trifluoromethyl and chloromethyl functional groups make it a valuable building block for the development of fluorinated pharmaceuticals, which are increasingly important in modern drug design due to their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel kinase inhibitors, showing promising activity against several cancer cell lines.

In terms of biological activity, research has revealed that derivatives of 4'-Chloromethyl-2,3,3'-trifluorobiphenyl exhibit significant interactions with various biological targets. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs of this compound demonstrate potent inhibitory effects on inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. The presence of fluorine atoms in the molecule appears to enhance its binding affinity to target proteins while improving its pharmacokinetic properties.

From a synthetic chemistry perspective, advances in the preparation of 4'-Chloromethyl-2,3,3'-trifluorobiphenyl have been reported in several recent publications. A 2024 study in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. This development is particularly significant for potential industrial-scale production of pharmaceutical intermediates derived from this compound.

Looking forward, researchers are exploring the potential of 4'-Chloromethyl-2,3,3'-trifluorobiphenyl in targeted drug delivery systems. Preliminary studies suggest that the chloromethyl group can be functionalized to create prodrugs or conjugates with improved tissue specificity. Additionally, computational modeling studies predict that further structural modifications could yield compounds with enhanced selectivity for specific biological targets, opening new avenues for drug discovery.

In conclusion, 4'-Chloromethyl-2,3,3'-trifluorobiphenyl (CAS: 1261779-89-8) represents a promising scaffold in pharmaceutical research with multiple potential applications. Its unique combination of fluorinated and reactive functional groups makes it particularly valuable for the development of novel therapeutic agents. As research continues, we anticipate seeing more innovative applications of this compound in drug discovery and chemical biology.